Cas no 851976-72-2 (Monepantel sulfoxide)

• Product Name: Monepantel sulfoxide
• CAS No: 851976-72-2
• MF: C₂₀H₁₃F₆N₃O₃S
• MW: 489.390944242477
• CID: 1073367
• Update Time: 2025-05-20

Monepantel sulfoxide Chemical and Physical Properties

Names and Identifiers

• Monepantel sulfoxide
• N-[1-Cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)sulfinyl]benzamide (ACI)
• Benzamide, N-[1-cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)sulfinyl]-

• Inchi： 1S/C20H13F6N3O3S/c1-18(10-28,11-32-16-8-12(9-27)2-7-15(16)19(21,22)23)29-17(30)13-3-5-14(6-4-13)33(31)20(24,25)26/h2-8H,11H2,1H3,(H,29,30)
• InChI Key： FLNXMUFCJVXQRS-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)COC1=CC(C#N)=CC=C1C(F)(F)F)(=O)C1=CC=C(S(C(F)(F)F)=O)C=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 631.3±55.0 °C(Predicted)
• pka: 9.76±0.46(Predicted)

Additional information on Monepantel sulfoxide

Monepantel Sulfoxide (CAS No. 851976-72-2): A Comprehensive Overview

Monepantel sulfoxide (CAS No. 851976-72-2) is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. The sulfoxide functional group in monepantel sulfoxide contributes to its distinct reactivity and biological activity, making it a valuable molecule for research and development.

The synthesis of monepantel sulfoxide involves a series of well-defined chemical reactions, including oxidation and purification steps. Recent advancements in green chemistry have enabled the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high purity standards. The sulfoxide group in monepantel sulfoxide is particularly reactive, allowing for versatile applications in organic synthesis and catalysis.

One of the most promising areas of research involving monepantel sulfoxide is its application in drug discovery. Studies have shown that this compound exhibits potential biological activity, particularly in modulating cellular pathways associated with various diseases. For instance, recent research has explored the role of monepantel sulfoxide in anti-inflammatory and antioxidant mechanisms, highlighting its potential as a therapeutic agent.

In addition to its pharmacological applications, monepantel sulfoxide has also found utility in agricultural chemistry. Its ability to act as a plant growth regulator has been extensively studied, with findings suggesting that it can enhance crop yield and resistance to environmental stressors. This dual functionality underscores the versatility of monepantel sulfoxide across multiple scientific disciplines.

The structural properties of monepantel sulfoxide play a crucial role in its functionality. The molecule's sulfoxide group imparts unique electronic characteristics, enabling it to participate in various chemical reactions. Researchers have also investigated the stereochemistry of this compound, revealing insights into its chiral properties and their influence on biological interactions.

Recent breakthroughs in analytical chemistry have improved our ability to characterize monepantel sulfoxide with greater precision. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have provided detailed insights into the compound's molecular structure and stability. These advancements have facilitated the development of more accurate synthetic protocols and quality control measures.

From an environmental perspective, understanding the fate and transport of monepantel sulfoxide is critical for assessing its safety and sustainability. Studies have examined its degradation pathways under various environmental conditions, providing valuable information for risk assessment and regulatory compliance.

In conclusion, monepantel sulfoxide (CAS No. 851976-72-2) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with ongoing research advancements, continue to expand its applications and relevance in modern science.